
(R)-2-Bromooctane: A Comprehensive Technical
Guide to its Physical Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (R)-2-Bromooctane
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For Researchers, Scientists, and Drug Development Professionals

Introduction
(R)-2-Bromooctane is a chiral alkyl halide that serves as a crucial building block in synthetic

organic chemistry. Its well-defined stereochemistry makes it a valuable intermediate in the

synthesis of enantiomerically pure compounds, particularly in the pharmaceutical industry. This

technical guide provides an in-depth overview of the core physical properties of (R)-2-
Bromooctane, complete with detailed experimental protocols for their determination.

Physical and Chemical Properties
(R)-2-Bromooctane is a colorless to pale yellow liquid at room temperature.[1] It is

characterized by its chirality, with the bromine atom attached to the second carbon atom of the

octane chain, which is a stereocenter.[1] This compound is generally stable but can be

sensitive to light and is incompatible with strong oxidizing agents.[2] It is soluble in organic

solvents and has limited solubility in water.[1]

Summary of Quantitative Data
The following table summarizes the key physical properties of (R)-2-Bromooctane. It is

important to note that some reported values may correspond to the racemic mixture, 2-

Bromooctane, as the physical properties of enantiomers are largely identical, with the

exception of the sign of specific rotation.
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Property Value Conditions

Molecular Formula C8H17Br

Molecular Weight 193.13 g/mol

Density 1.105 g/cm³ at 25 °C

1.099 g/mL

Boiling Point 105-108 °C at 60 Torr[3][4]

190 °C

191 °C

Refractive Index 1.450

Specific Rotation ([α]D) -36°

Experimental Protocols
This section details the methodologies for determining the key physical properties of (R)-2-
Bromooctane.

Determination of Density
The density of a liquid is its mass per unit volume.

Methodology:

Mass Measurement:

Accurately weigh a clean, dry pycnometer (specific gravity bottle) or a volumetric flask of a

known volume (e.g., 10 mL) using an analytical balance. Record the mass.

Fill the pycnometer or volumetric flask with (R)-2-Bromooctane up to the calibration mark,

ensuring there are no air bubbles.

Weigh the filled pycnometer or volumetric flask and record the mass.
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Volume Measurement:

The volume is the calibrated volume of the pycnometer or volumetric flask.

Calculation:

Subtract the mass of the empty container from the mass of the filled container to obtain

the mass of the (R)-2-Bromooctane.

Divide the mass of the liquid by its volume to calculate the density.

The measurement should be performed at a constant, recorded temperature, as density is

temperature-dependent.
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Workflow for Density Determination

Mass Measurement

Calculation

Weigh empty pycnometer

Fill pycnometer with (R)-2-Bromooctane

Weigh filled pycnometer

Calculate mass of liquid

Calculate density (mass/volume)

 

Workflow for Boiling Point Determination

Prepare sample in test tube with inverted capillary

Heat the sample slowly

Observe rapid stream of bubbles

Remove heat and cool slowly

Record temperature when liquid enters capillary
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Workflow for Refractive Index Determination

Calibrate refractometer with a standard

Apply (R)-2-Bromooctane to the prism

Allow sample to reach thermal equilibrium

Adjust for a sharp boundary line

Read refractive index from the scale

Workflow for Specific Rotation Determination

Prepare solution of known concentration

Measure rotation of the sample solution Measure rotation of pure solvent (blank)

Calculate specific rotation using the formula

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 557-35-7: 2-Bromooctane | CymitQuimica [cymitquimica.com]

2. 2-Bromooctane | CAS#:557-35-7 | Chemsrc [chemsrc.com]

3. (R)-2-Bromooctane｜lookchem [lookchem.com]

4. guidechem.com [guidechem.com]

To cite this document: BenchChem. [(R)-2-Bromooctane: A Comprehensive Technical Guide
to its Physical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1611525#r-2-bromooctane-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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